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Compound of Interest

Compound Name: m-PEG7-thiol

Cat. No.: B1591750 Get Quote

An In-depth Technical Guide to the Safe Handling of m-PEG7-thiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling guidelines for m-PEG7-thiol (CAS No.

651042-82-9), a commonly used PEG-based linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs) and other bioconjugation applications.[1][2][3] Adherence to these

guidelines is crucial to ensure laboratory safety and maintain the integrity of the product.

Chemical and Physical Properties
m-PEG7-thiol, also known as 2,5,8,11,14,17,20-Heptaoxadocosane-22-thiol, is a synthetic

organic compound featuring a seven-unit polyethylene glycol (PEG) chain with a terminal thiol

(-SH) group.[2] This structure imparts high water solubility, a key feature for its use in biological

systems.[2]

Table 1: Physical and Chemical Properties of m-PEG7-thiol
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Property Value References

CAS Number 651042-82-9 [4][5][6][7]

Molecular Formula C₁₅H₃₂O₇S [4][5][6][7]

Molecular Weight 356.48 g/mol [4][5][6][7]

Appearance Low-melting solid or liquid [8][9][10]

Purity ≥95% [5][6][7]

Solubility
Soluble in water, DMSO, and

DMF
[8][9][10][11]

Odor
Thiols often have strong,

unpleasant odors
[12]

Hazard Identification and Safety Precautions
While specific toxicity data for m-PEG7-thiol is limited, the available Safety Data Sheets (SDS)

for similar PEG-thiol compounds indicate potential hazards that should be managed with

appropriate safety measures.[13][14][15][16]

Table 2: GHS Hazard Classification and Precautionary Statements
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Hazard Class Hazard Statement
Precautionary
Statement
(Prevention)

References

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P264: Wash skin

thoroughly after

handling.P270: Do not

eat, drink or smoke

when using this

product.

[4]

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[14][16]

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[14][16]

Specific target organ

toxicity, single

exposure (Respiratory

tract irritation)

(Category 3)

H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.P271: Use

only outdoors or in a

well-ventilated area.

[14][16]

Hazardous to the

aquatic environment,

long-term hazard

(Category 1)

H410: Very toxic to

aquatic life with long

lasting effects

P273: Avoid release to

the environment.
[4][14][16]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling m-PEG7-thiol.
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Personal Protective Equipment (PPE) for Handling m-PEG7-thiol

Before Handling

Wear chemical safety goggles or face shield

Wear chemical-resistant gloves (e.g., nitrile)

Wear a lab coat

Use in a well-ventilated area or with a fume hood

Safe to Proceed

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) workflow.

Handling and Storage Protocols
Proper handling and storage are critical to maintain the stability and reactivity of m-PEG7-thiol,
as it is sensitive to light, moisture, and oxidation.[11][17]

Handling
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Ventilation: Always handle m-PEG7-thiol in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of vapors or aerosols.[4][13][14][16]

Dispensing: As m-PEG7-thiol can be a low-melting solid or liquid, it may be difficult to weigh

directly.[8][9][10] To facilitate handling, it is recommended to prepare a stock solution in an

anhydrous solvent such as dimethylsulfoxide (DMSO) or dimethylformamide (DMF).[8][9][10]

Inert Atmosphere: To prevent oxidation of the thiol group, handle the compound under an

inert atmosphere (e.g., nitrogen or argon).[8][11][17] After use, flush the container with an

inert gas before sealing.[11][17]

Temperature Equilibration: Before opening, allow the vial to equilibrate to room temperature

to prevent moisture condensation.[8][9][10][11]

Storage
Short-term Storage: For short-term storage (days to weeks), keep the material in a dry, dark

place at 0-4°C.[18]

Long-term Storage: For long-term storage, store m-PEG7-thiol at -20°C or lower.[7][18][19]

Stock solutions should also be stored at -20°C.[8][9][10]

Protection from Light and Air: Store the product in a tightly sealed container, protected from

light.[1][17] The container should be backfilled with nitrogen or argon.[17][19]

Experimental Protocols
Preparation of Stock Solution

Allow the vial of m-PEG7-thiol to warm to room temperature before opening.[8][11]

Under an inert atmosphere, dissolve the required amount of m-PEG7-thiol in anhydrous

DMSO or DMF.[8][9][10]

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution.[1]
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Cap the stock solution with a septum and store under an inert gas at -20°C for long-term

storage.[8][9][10]

Stock Solution Preparation Workflow

Start

Equilibrate vial to room temperature

Dissolve in anhydrous DMSO or DMF
under inert atmosphere

Apply heat/sonication if needed

Store at -20°C under inert gas

If clear

Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of m-PEG7-thiol.
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Accidental Release and First Aid Measures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Accidental Release
Evacuate: Evacuate personnel from the immediate area.[4][13]

Ventilate: Ensure adequate ventilation.[4][13]

Containment: Absorb liquid spills with an inert, non-combustible material such as diatomite or

universal binders.[4][13] For solid spills, moisten with water to reduce dust formation and

sweep up.[19]

Decontamination: Decontaminate the spill area and equipment by scrubbing with alcohol.[4]

Disposal: Collect the absorbed material and contaminated items in a sealed container for

disposal as chemical waste.[4][19] Do not flush to sewer.[15][19]
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Spill Response Workflow

Spill Occurs

Evacuate Area

Ensure Ventilation

Wear appropriate PPE

Contain and absorb spill with inert material

Decontaminate surfaces with alcohol

Collect waste in a sealed container for disposal

Spill Cleaned

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of m-PEG7-thiol.
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First Aid
Table 3: First Aid Measures for m-PEG7-thiol Exposure

Exposure Route First Aid Procedure References

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[4][13]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing and

shoes. Seek medical attention

if irritation develops or persists.

[4][13][19]

Inhalation

Remove victim to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[4][13]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[4][13]

Stability and Reactivity
Stability: The product is stable under recommended storage conditions.[15]
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Conditions to Avoid: Avoid high temperatures, direct sunlight, and exposure to moisture and

air.[11][15][17]

Incompatible Materials: Avoid strong oxidizing agents.[15]

Hazardous Decomposition Products: Combustion may produce carbon oxides.[15]

Disposal Considerations
Dispose of m-PEG7-thiol and its containers in accordance with local, state, and federal

regulations.[4] The material should be disposed of at an approved waste disposal plant.[4]

Avoid release to the environment.[4]

This technical guide is intended to provide comprehensive safety and handling information for

m-PEG7-thiol. It is essential for all personnel handling this compound to be familiar with these

guidelines and to have access to the appropriate safety equipment. Always refer to the most

current Safety Data Sheet (SDS) provided by the supplier for the most detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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